Cas no 1261889-82-0 (2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid)
1261889-82-0 structure
Product Name:2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
CAS No:1261889-82-0
MF:C13H10ClNO3
MW:263.676402568817
CID:2761507
PubChem ID:53222752
Update Time:2025-04-21
2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 1261889-82-0
- 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid, 95%
- MFCD18316935
- 2-CHLORO-5-(3-HYDROXYMETHYLPHENYL)NICOTINIC ACID
- DTXSID80687111
- 2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid
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- Inchi: 1S/C13H10ClNO3/c14-12-11(13(17)18)5-10(6-15-12)9-3-1-2-8(4-9)7-16/h1-6,16H,7H2,(H,17,18)
- InChI Key: MISCLQWZWPFTIP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(CO)=C1
Computed Properties
- Exact Mass: 263.0349209Da
- Monoisotopic Mass: 263.0349209Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.4Ų
2-Chloro-5-(3-hydroxymethylphenyl)nicotinic acid Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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